2-Bromo-4,5-dichlorotoluene

• IUPAC Name: 1-bromo-4,5-dichloro-2-methylbenzene
• InChI: InChI=1S/C7H5BrCl2/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,1H3
• InChI Key: CVOIRRSQILKCTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)Cl)Cl
• Molecular Formula: C7H5BrCl2
• DSSTOX Substance ID: DTXSID80572098
• Molecular Weight: 239.92 g/mol
• CAS No.: 204930-36-9

Description

2-Bromo-4,5-dichlorotoluene (2-Br-4,5-DCT) is a halogenated aromatic hydrocarbon (HAC) found in a variety of industrial and consumer products. It is a colorless liquid with a sweet, chloroform-like odor and is commonly used as a solvent in the manufacture of paints, varnishes, and lacquers. 2-Br-4,5-DCT is also used as a flame retardant in plastics and other materials, as an intermediate in the production of pharmaceuticals, and as an antioxidant in rubber and other polymers.

Scientific Research Applications

Synthesis Applications

• Synthesis of Halogenated Aromatics : 2-Bromo-4,5-dichlorotoluene is used as a precursor in the synthesis of various halogenated aromatic compounds. For instance, the synthesis of 4-Bromo-2-chlorotoluene involves a series of reactions including reduction, diazotization, and Sandmeyer reaction, showcasing the versatility of halogenated toluenes in organic synthesis (Xue Xu, 2006).

• Halogenation Reactions : Halogenated toluenes like this compound are useful in ring halogenation processes. For example, a study demonstrated the preparation of mixed halogenated compounds through halogenation reactions of polyalkylbenzenes, utilizing various halogen sources and catalysts (P. Bovonsombat & E. Mcnelis, 1993).

• Preparation of Key Intermediates : A research focused on the ammoxidation of 2,4-dichlorotoluene to produce 2,4-dichlorobenzonitrile, a key intermediate in organic synthesis. The study explored various catalysts and conditions to optimize yield and purity (H. Chi et al., 1999).

Spectroscopic and Chemical Analysis

• Vibrational Spectroscopy Studies : The molecular structure and vibrational properties of 2-bromo-4-chlorotoluene have been analyzed using spectroscopic methods, providing insights into the influences of bromine and chlorine atoms on the geometry of benzene rings (C. Arunagiri, M. Arivazhagan, & A. Subashini, 2011).

• Catalytic Conversion Studies : Studies on the catalytic conversion of dichlorotoluene, similar in structure to this compound, provide insights into the synthesis of chlorinated aromatics and the roles of different catalysts in these processes (Chunguang Zhai et al., 2017).

Photocatalytic Applications

• Photocatalytic Reaction Research : The study of photoreaction mechanisms of bromophenols, which can be structurally related to this compound, highlights the potential for photocatalytic applications in synthesizing complex organic compounds (Nobuyuki Akai et al., 2002).

Mechanism of Action

The mechanism of action for the isomerization of “2,5-dichlorotoluene” to “2,4-dichlorotoluene” involves a proton attack on the methyl group of 2,5-DCT, followed by rearrangement leading to the formation of 2,4-DCT.